Cas no 2228738-56-3 (3-(azetidin-3-yloxy)-4-chloro-2-methoxypyridine)

• Product Name: 3-(azetidin-3-yloxy)-4-chloro-2-methoxypyridine
• CAS No: 2228738-56-3
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 5979196
• PubChem ID: 165673098
• Update Time: 2025-06-28

3-(azetidin-3-yloxy)-4-chloro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yloxy)-4-chloro-2-methoxypyridine
• 2228738-56-3
• EN300-1986389

• Inchi： 1S/C9H11ClN2O2/c1-13-9-8(7(10)2-3-12-9)14-6-4-11-5-6/h2-3,6,11H,4-5H2,1H3
• InChI Key： PGUMIDGFMMNVHZ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1OC1CNC1)OC

Computed Properties

• Exact Mass: 214.0509053g/mol
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-(azetidin-3-yloxy)-4-chloro-2-methoxypyridine

3-(Azetidin-3-yloxy)-4-chloro-2-methoxypyridine: A Comprehensive Overview

3-(Azetidin-3-yloxy)-4-chloro-2-methoxypyridine, with the CAS number 2228738-56-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a pyridine ring substituted with an azetidin-3-yloxy group at position 3, a chlorine atom at position 4, and a methoxy group at position 2. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of 3-(Azetidin-3-yloxy)-4-chloro-2-methoxypyridine involves a series of carefully designed reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and enhancing purity. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the synthesis process, making it more scalable for industrial applications.

The structural features of 3-(Azetidin-3-yloxy)-4-chloro-2-methoxypyridine make it a promising candidate for various applications. In the pharmaceutical industry, this compound has been studied as a potential lead for developing novel drugs targeting specific biological pathways. For instance, recent studies have highlighted its ability to modulate enzyme activity and interact with cellular receptors, suggesting its potential in treating diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 3-(Azetidin-3-yloxy)-4-chloro-2-methoxypyridine has shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have investigated its ability to act as an electron transport layer or an active material in these devices, demonstrating improved efficiency and stability compared to traditional materials.

The latest research on 3-(Azetidin-3-yloxy)-4-chloro-2-methoxypyridine has focused on understanding its interaction with biological systems at the molecular level. Advanced computational techniques, such as molecular docking and dynamics simulations, have provided insights into its binding affinity with target proteins and enzymes. These studies have revealed that the compound exhibits high selectivity towards certain receptors, making it a valuable tool in drug design.

Furthermore, the environmental impact of 3-(Azetidin-3-yloxy)-4-chloro-2-methoxypyridine has been a topic of recent investigation. Researchers have assessed its biodegradability and toxicity under various conditions, ensuring that its use does not pose significant risks to ecosystems or human health. These findings have contributed to the development of sustainable practices for handling and disposing of this compound.

In conclusion, 3-(Azetidin-3-yloxy)-4-chloro-2-methoxypyridine, with CAS number 2228738-56-3, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.